Cas no 1803610-45-8 (3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride)

• Product Name: 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride
• CAS No: 1803610-45-8
• MF: C₇H₈Cl₂N₂O₂
• MW: 223.056619644165
• CID: 4618224
• Update Time: 2025-05-25

3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-chloro-6-methylpyridine-4-carboxylic Acid Hydrochloride
• 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride

• Inchi： 1S/C7H7ClN2O2.ClH/c1-3-2-4(7(11)12)5(9)6(8)10-3;/h2H,9H2,1H3,(H,11,12);1H
• InChI Key： YPLNFSZRVCKMOV-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=NC(Cl)=C1N)(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride

3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride: A Key Intermediate in Modern Pharmaceutical Synthesis

3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride (CAS No. 1803610-45-8) is a versatile intermediate that has garnered significant attention in the pharmaceutical industry due to its broad applicability in the synthesis of various bioactive compounds. This compound, characterized by its pyridine core structure, serves as a crucial building block in the development of drugs targeting diverse therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

The molecular structure of 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride features a pyridine ring substituted with an amino group at the 3-position, a chlorine atom at the 2-position, and a methyl group at the 6-position. The carboxylic acid moiety at the 4-position further enhances its reactivity, making it an ideal candidate for further functionalization through various chemical transformations. These structural features contribute to its high utility in medicinal chemistry, enabling the synthesis of complex molecules with tailored biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel pyridine-based drugs, driven by their favorable pharmacokinetic properties and high binding affinity to biological targets. Among these derivatives, 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride has been extensively explored as a precursor for inhibitors of kinases and other enzymes involved in cancer progression. For instance, studies have demonstrated its role in synthesizing small-molecule inhibitors that selectively target specific kinases, thereby disrupting tumor growth and proliferation.

The significance of this compound is further underscored by its application in the synthesis of antiviral agents. The pyridine scaffold is a common structural motif in many antiviral drugs due to its ability to interact with viral proteases and polymerases. Researchers have leveraged 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride to develop novel inhibitors against viruses such as HIV and hepatitis C. These inhibitors often incorporate modifications to the pyridine ring that enhance their potency and selectivity while minimizing side effects.

Moreover, the compound has shown promise in the development of treatments for neurological disorders. Pyridine derivatives are known for their ability to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drug development. Recent studies have highlighted the use of 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride in synthesizing compounds that modulate neurotransmitter systems involved in conditions such as depression, anxiety, and Parkinson's disease. These findings underscore the compound's potential as a lead molecule for next-generation CNS therapeutics.

The synthetic utility of 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride extends beyond its applications in drug development. It serves as a valuable intermediate in agrochemical synthesis, where pyridine-based compounds are widely used as herbicides, fungicides, and insecticides. The structural versatility of this intermediate allows chemists to design molecules with specific biological activities tailored to agricultural needs.

In conclusion, 3-amino-2-chloro-6-methylpyridine-4-carboxylic acid hydrochloride (CAS No. 1803610-45-8) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its role as a key intermediate in synthesizing bioactive molecules underscores its importance in modern drug discovery and development. As research continues to uncover new applications for this compound, its value is expected to grow further, solidifying its position as a cornerstone of synthetic chemistry in the 21st century.